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Compound of Interest

Compound Name: Carulite
CAS No.: 185036-38-8
Cat. No.: B1171383
Get Quote
. J

This guide provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Carulite catalysts. Adherence to
these procedures is essential to ensure a safe laboratory environment and proper management
of this chemical substance.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Carulite to
minimize exposure and mitigate risks. The following table summarizes the required PPE.
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Specifications and Best

Body Part Required PPE .
Practices
Chemical Splash Goggles or Provides a barrier against dust
Eyes/Face ) )
Full-Face Shield and potential splashes.[1][2][3]
Inspect for tears or punctures
Hands Nitrile or Neoprene Gloves before each use to ensure

chemical resistance.[1][2][3][4]

Respiratory

NIOSH-MSHA approved dust
and mist respirator or an air-

supplied respirator

Required in areas with
insufficient ventilation or where
dust exposure is high.[1][2]
Engineering controls should be
the primary method to control
dust.

Chemical-resistant lab coat,

Clothing should be non-
flammable and resistant to

chemical penetration.[1][3][4]

Body
apron, or full-body suit Normal work clothing may be
sufficient for low-risk activities.
[2]
_ _ _ Recommended when handling
Chemical-resistant boots with - ] )
Feet large quantities or in spill

slip-resistant soles

situations.[3]

Health Hazards

Carulite is harmful if swallowed or inhaled and can cause skin and serious eye irritation.[1][4]

[5][6] Prolonged or repeated exposure through inhalation may cause damage to organs,

specifically the brain.[1][4][5][6] Chronic exposure to manganese dust, a component of

Carulite, can lead to a central nervous system disorder known as "manganism,” with

symptoms similar to Parkinson's disease.[1]

Handling and Storage Procedures

Handling:
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e Minimize dust generation and accumulation.[4]

e Use in a well-ventilated area or outdoors.[1][4]

e Avoid breathing dust.[1][4]

e Do not eat, drink, or smoke when using the product.[1][4]

e Wash hands thoroughly after handling.[4][7]

¢ Avoid contact with eyes, skin, and clothing.[4][7]

Storage:

o Store in a cool, dry, well-ventilated area in the original, tightly closed container.[2][4][7][8][9]

e Segregate from incompatible materials such as easily oxidizable materials, peroxides,
chlorates, acids, and combustible materials.[2][5][8][9]

e Protect containers from physical damage.[2][8]

Accidental Release and Disposal Plan

Accidental Release:

Evacuate and Secure: Keep unnecessary personnel away from the spill area.[4][10]
o Ventilate: Ensure adequate ventilation of the area.[4]

o Containment: Stop the flow of material if it can be done without risk.[4][10] Prevent the spill
from entering drains or waterways.[4][9][10]

o Clean-up:
o Wear appropriate PPE during clean-up.[4][10]
o Scoop the spilled material into a metal drum.[2][8]

o Deactivate by soaking with water.[2][8]
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o Cover the container loosely.[2][8]

o Flush the contaminated area with large quantities of water, if permitted by local
regulations.[2][4][8][10]

Disposal:
e Unused or virgin Carulite catalysts are generally not considered hazardous waste.[1][2][8]

o Dispose of used or deactivated Carulite in a landfill approved to accept chemical waste.[1]

[2][8]

 Verify that the used catalyst is not contaminated with hazardous substances from its
application before disposal.[1][2][8]

» All disposal must be in accordance with local, regional, national, and international
regulations.[4][5]

Emergency First Aid

 Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[2][4][7][8][10]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[2][4][5][7][8][10]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids apart.[2][7][8][10] Seek medical attention if irritation persists.[2][7][8]

 Ingestion: If the person is conscious, give large quantities of water. Do not induce vomiting.
Seek immediate medical attention.[2][4][7][8]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling Carulite, from
preparation to disposal.
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Caption: Logical workflow for the safe handling of Carulite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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